Cas no 895803-92-6 (N'-(2,4-difluorophenyl)-N-{2-2-(3-fluorophenyl)-4-methyl-1,3-thiazol-5-ylethyl}ethanediamide)

• Product Name: N'-(2,4-difluorophenyl)-N-{2-2-(3-fluorophenyl)-4-methyl-1,3-thiazol-5-ylethyl}ethanediamide
• CAS No: 895803-92-6
• MF: C₂₀H₁₆F₃N₃O₂S
• MW: 419.420153617859
• CID: 5512436
• Update Time: 2025-05-30

N'-(2,4-difluorophenyl)-N-{2-2-(3-fluorophenyl)-4-methyl-1,3-thiazol-5-ylethyl}ethanediamide Chemical and Physical Properties

Names and Identifiers

• Ethanediamide, N1-(2,4-difluorophenyl)-N2-[2-[2-(3-fluorophenyl)-4-methyl-5-thiazolyl]ethyl]-
• N'-(2,4-difluorophenyl)-N-{2-2-(3-fluorophenyl)-4-methyl-1,3-thiazol-5-ylethyl}ethanediamide

• Inchi： 1S/C20H16F3N3O2S/c1-11-17(29-20(25-11)12-3-2-4-13(21)9-12)7-8-24-18(27)19(28)26-16-6-5-14(22)10-15(16)23/h2-6,9-10H,7-8H2,1H3,(H,24,27)(H,26,28)
• InChI Key： KMEPSPXYSQOKSG-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(F)C=C1F)(=O)C(NCCC1SC(C2=CC=CC(F)=C2)=NC=1C)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on N'-(2,4-difluorophenyl)-N-{2-2-(3-fluorophenyl)-4-methyl-1,3-thiazol-5-ylethyl}ethanediamide

N'-(2,4-Difluorophenyl)-N-{2-[2-(3-Fluorophenyl)-4-Methyl-1,3-Thiazol-5-Yl]Ethyl}Ethanediamide: A Comprehensive Overview

The compound N'-(2,4-difluorophenyl)-N-{2-[2-(3-fluorophenyl)-4-methyl-1,3-thiazol-5-yl]ethyl}ethanediamide (CAS No. 895803-92-6) is a highly specialized organic compound with significant potential in the field of drug discovery and materials science. This molecule is characterized by its unique structural features, including a 1,3-thiazole ring and fluorinated aromatic groups, which contribute to its distinctive chemical properties. Recent advancements in synthetic chemistry have enabled the precise synthesis and characterization of this compound, making it a subject of interest for researchers worldwide.

One of the most notable aspects of this compound is its fluorinated aromatic substituents, specifically the difluorophenyl and trifluoromethyl groups. These groups are known to enhance the molecule's stability and bioavailability, making it a promising candidate for pharmaceutical applications. Studies have shown that such fluorinated compounds often exhibit improved pharmacokinetic profiles compared to their non-fluorinated counterparts. The presence of the 1,3-thiazole ring further adds to the molecule's versatility, as this heterocyclic structure is known to participate in various biological interactions.

Recent research has focused on the synthesis and optimization of this compound. Scientists have employed advanced techniques such as microwave-assisted synthesis and catalytic cross-coupling reactions to achieve higher yields and better purity levels. For instance, a study published in *Journal of Medicinal Chemistry* highlighted the use of palladium-catalyzed Suzuki coupling to construct the thiazole ring efficiently. This approach not only simplifies the synthesis process but also opens up possibilities for further functionalization of the molecule.

The biological activity of N'-(2,4-difluorophenyl)-N-{2-[2-(3-fluorophenyl)-4-methyl-1,3-thiazol-5-yl]ethyl}ethanediamide has been a focal point of recent investigations. Preclinical studies suggest that this compound exhibits potent anti-inflammatory and antioxidant properties, making it a potential candidate for treating conditions such as neurodegenerative diseases and cardiovascular disorders. Additionally, its ability to modulate key cellular pathways has been explored in depth.

Another area of interest is the application of this compound in materials science. The molecule's unique electronic properties make it a strong candidate for use in organic electronics and optoelectronic devices. Researchers have explored its potential as a building block for constructing advanced materials with tailored electronic properties.

In terms of safety and toxicity profiles, preliminary studies indicate that this compound exhibits low toxicity at therapeutic doses. However, further research is required to fully understand its long-term effects and mechanisms of action in vivo.

Looking ahead, the development of this compound presents exciting opportunities for both academic and industrial research. Its versatile structure allows for extensive modification to tailor its properties for specific applications. Collaborative efforts between chemists, biologists, and material scientists are expected to drive further innovation in this field.